Cas no 7322-42-1 (Methyl-alpha-D-laminaribioside Heptaacetate)

• Product Name: Methyl-alpha-D-laminaribioside Heptaacetate
• CAS No: 7322-42-1
• MF: C₂₇H₃₈O₁₈
• MW: 650.579830646515
• CID: 977901
• PubChem ID: 90476365
• Update Time: 2025-08-04

Methyl-alpha-D-laminaribioside Heptaacetate Chemical and Physical Properties

Names and Identifiers

• Methyla-D-laminarabiosideheptaacetate
• Methyl-α-D-laminaribioside Heptaacetate
• Methyl-α-D-laminarib
• METHYL-Α-D-LAMINARIBIOSIDE HEPTAACETATE,WHITE CRYSTALLINE SOLID
• A-D-glucopyranoside
• A-D-glucopyranoside Triacetate
• A-D-laminaribioside Heptaacetate
• Methyl-
• Methyl a-D-laminarabioside heptaacetate
• W-203668
• Methyl-alpha-D-laminaribioside Heptaacetate
• 7322-42-1
• [(2R,3S,4S,5R,6S)-3,5-diacetyloxy-6-methoxy-4-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate

• Inchi： 1S/C27H38O18/c1-11(28)36-9-18-21(39-14(4)31)23(24(41-16(6)33)26(35-8)43-18)45-27-25(42-17(7)34)22(40-15(5)32)20(38-13(3)30)19(44-27)10-37-12(2)29/h18-27H,9-10H2,1-8H3/t18-,19-,20-,21+,22+,23+,24-,25-,26+,27+/m1/s1
• InChI Key： UHSQXNOZAXQAJT-LOMSNOTCSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1[C@H]([C@@H](OC)O[C@H](COC(C)=O)[C@@H]1OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 650.20600
• Monoisotopic Mass: 650.20581436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 45
• Rotatable Bond Count: 19
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 221Ų

Experimental Properties

• Melting Point: 188-189°C
• PSA: 221.02000
• LogP: -0.74750

Additional information on Methyl-alpha-D-laminaribioside Heptaacetate

Methyl-alpha-D-laminaribioside Heptaacetate (CAS No. 7322-42-1): A Comprehensive Overview in Modern Chemical and Biological Research

Methyl-alpha-D-laminaribioside Heptaacetate, identified by its CAS number 7322-42-1, is a structurally complex oligosaccharide derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its heptaacetate modification, exhibits unique biochemical properties that make it a valuable tool in various scientific applications. The detailed study of this molecule not only contributes to our understanding of glycoscience but also opens new avenues for therapeutic development.

The chemical structure of Methyl-alpha-D-laminaribioside Heptaacetate consists of a disaccharide unit derived from laminaribiose, which is subsequently acetylated at multiple positions. This extensive acetylation enhances the stability and solubility of the compound, making it more amenable for use in biochemical assays and synthetic chemistry. The presence of seven acetate groups introduces specific hydrophobic interactions, which are critical for its role in biological recognition processes.

In recent years, Methyl-alpha-D-laminaribioside Heptaacetate has been extensively studied for its potential applications in drug delivery systems. The heptaacetate modification provides a scaffold that can be tailored to interact with biological targets, offering a promising platform for the development of novel therapeutic agents. Research has demonstrated that this compound can modulate cellular signaling pathways, particularly those involved in inflammation and immune response. Its ability to interact with glycosyltransferases has also been explored, suggesting its utility in inhibiting pathogenic infections.

The pharmacological properties of Methyl-alpha-D-laminaribioside Heptaacetate have been further investigated in preclinical models. Studies indicate that it exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its structural similarity to natural glycosaminoglycans suggests potential applications in regenerative medicine, where it could serve as a precursor for synthesizing bioactive molecules that promote tissue repair and wound healing.

The synthesis of Methyl-alpha-D-laminaribioside Heptaacetate represents a significant achievement in carbohydrate chemistry. Advanced synthetic methodologies, including enzymatic glycosylation and chemical acetylation, have been employed to achieve high yields and purity. These techniques not only facilitate the production of this compound but also provide insights into the development of other complex glycosides with tailored functionalities.

The role of Methyl-alpha-D-laminaribioside Heptaacetate in glycoscience has been further highlighted by its use as a reference standard in analytical chemistry. Its well-defined structure allows for accurate quantification and characterization using techniques such as NMR spectroscopy and mass spectrometry. This has enabled researchers to validate new methodologies for studying glycosidic compounds, thereby advancing the field as a whole.

In conclusion, Methyl-alpha-D-laminaribioside Heptaacetate (CAS No. 7322-42-1) is a multifaceted compound with significant implications in both chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the development of next-generation drugs and biomaterials.